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Compound of Interest

Compound Name: cis-2-Buten-1-Ol

Cat. No.: B1594861 Get Quote

This guide provides a detailed overview of the boiling and melting points of (Z)-2-Buten-1-ol,

also known as cis-2-Buten-1-ol. The information is compiled for researchers, scientists, and

professionals in drug development who require accurate physicochemical data for this

compound.

Physicochemical Data Summary
The boiling and melting points of (Z)-2-Buten-1-ol have been reported from various sources.

The following table summarizes the available quantitative data. It is important to note that some

values are experimental while others are estimations.

Property Value Conditions Source

Boiling Point 120.00 to 122.00 °C @ 760.00 mm Hg Experimental[1][2]

91.54 °C Estimated[3][4][5]

Melting Point 37 °C Estimated[3][4][5]

Experimental Protocols
Detailed experimental protocols for the determination of the boiling and melting points of (Z)-2-

Buten-1-ol are not explicitly available in the reviewed literature. However, standard

methodologies for determining these physical properties for organic compounds are well-

established.
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General Protocol for Boiling Point Determination: The boiling point of a liquid is the temperature

at which its vapor pressure equals the external pressure. A common laboratory method is

distillation.

A sample of (Z)-2-Buten-1-ol is placed in a distillation flask.

The flask is heated, and a thermometer is positioned to measure the temperature of the

vapor that distills.

The atmospheric pressure is recorded.

The temperature at which the liquid boils and its vapor temperature remains constant is

recorded as the boiling point at that pressure.

General Protocol for Melting Point Determination: The melting point is the temperature at which

a solid becomes a liquid. The capillary tube method is frequently used.

A small, powdered sample of the crystalline solid form of (Z)-2-Buten-1-ol is packed into a

capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from which the sample begins to melt until it is completely liquid is

recorded as the melting point range.

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a chemical substance like (Z)-2-Buten-1-ol.
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Caption: Workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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